N-Fmoc-3-bromobenzyl-glycine

• IUPAC Name: 2-[(3-bromophenyl)methyl-(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid
• InChI: InChI=1S/C24H20BrNO4/c25-17-7-5-6-16(12-17)13-26(14-23(27)28)24(29)30-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,22H,13-15H2,(H,27,28)
• InChI Key: SBUQNBSWXBNWJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N(CC4=CC(=CC=C4)Br)CC(=O)O
• Molecular Formula: C24H20BrNO4
• Molecular Weight: 466.3 g/mol

Description

“N-Fmoc-3-bromobenzyl-glycine” is a compound that involves the Fmoc (Fluorenylmethyloxycarbonyl) group. The Fmoc group is a base-labile protecting group used in organic synthesis. It’s frequently used as a protecting group for amines.

Synthesis Analysis

The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). Another common method for introducing the Fmoc group is through 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu), which may itself be obtained by the reaction of Fmoc-Cl with the dicyclohexylammonium salt of N-hydroxysuccinimide.

Molecular Structure Analysis

The molecular formula of “this compound” is C24H20BrNO4. The Fmoc group contributes significantly to the structure of the compound.

Chemical Reactions Analysis

The Fmoc group is rapidly removed by base. Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate.

Mechanism of Action

The use of Fmoc as a temporary protecting group for amine at the N-terminus in Solid-Phase Peptide Synthesis (SPPS) is very widespread because its removal with piperidine solution does not disturb the acid-labile linker between the peptide and the resin.

Future Directions

The use of Fmoc in peptide synthesis has been a major landmark in the history of the chemical synthesis of peptides. Its many beneficial attributes allow for very rapid and highly efficient synthesis of peptides, making it a valuable resource for research. Future directions may include further refinement and improvement in both its chemistry and automation.